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Compound of Interest

Compound Name: Dimethyl pimelate-d4
Cat. No.: B15553936
Get Quote
. J

The synthesis of Dimethyl pimelate-d4 is predicated on the esterification of a deuterated
precursor, Pimelic acid-d4. This approach is analogous to the common method for preparing
the unlabeled Dimethyl pimelate from pimelic acid and methanol.[3][4][5] The proposed
reaction involves the conversion of the carboxylic acid groups of Pimelic acid-d4 to their
corresponding methyl esters.

The deuteration in the target molecule is located at the a and o' positions relative to the
carbonyl groups of the ester, as indicated by the full name: Dimethyl heptanedioate-2,2,6,6-d4.
The synthesis, therefore, relies on the availability of Pimelic acid-d4 as the starting material.

Physicochemical Properties

A summary of the key physicochemical properties of Dimethyl pimelate-d4 is presented in
Table 1.

Table 1: Physicochemical Properties of Dimethyl pimelate-d4
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Property Value

Molecular Formula CoH12D404

Molecular Weight 192.25 g/mol [1]

CAS Number 120811-82-7[1]

Appearance Expected to be a clear, colorless liquid
Boiling Point ~121-122 °C at 11 mmHg (for unlabeled)[5]
Density ~1.041 g/mL at 25 °C (for unlabeled)[5]

| Solubility | Soluble in organic solvents such as ethanol, benzene, and ether; slightly soluble in
water (for unlabeled).[5] |

Experimental Protocol: Synthesis of Dimethyl
pimelate-d4

The following protocol is an adaptation of the established synthesis for unlabeled Dimethyl
pimelate.[3]

3.1. Materials and Reagents

e Pimelic acid-d4

e Methanol (anhydrous)

e p-Toluenesulfonic acid (catalyst)

e Sodium carbonate

o Diethyl ether (or other suitable extraction solvent)
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

3.2. Reaction Procedure
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine Pimelic acid-d4, a significant excess of anhydrous methanol, and a catalytic
amount of p-toluenesulfonic acid.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 7 hours, as in
the unlabeled synthesis) to ensure complete esterification.[3] The progress of the reaction
can be monitored by thin-layer chromatography (TLC) or by analyzing aliquots with gas
chromatography-mass spectrometry (GC-MS).

o Neutralization: After the reaction is complete, cool the mixture to room temperature.
Neutralize the p-toluenesulfonic acid by adding sodium carbonate until the effervescence
ceases.

» Solvent Removal: Remove the excess methanol from the filtrate by rotary evaporation.

o Workup: Dissolve the residue in a suitable organic solvent, such as diethyl ether, and wash
with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate.

 Purification: Filter off the drying agent and concentrate the organic solution under reduced
pressure to obtain the crude Dimethyl pimelate-d4. Further purification can be achieved by
vacuum distillation.[3]

3.3. Proposed Experimental Workflow
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Caption: Experimental workflow for the synthesis of Dimethyl pimelate-d4.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15553936/docs?utm_src=pdf-body-img#overview-of-the-synthetic-strategy
https://www.benchchem.com/product/b15553936/docs?utm_src=pdf-body#overview-of-the-synthetic-strategy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Data

Quantitative data for the synthesis of Dimethyl pimelate-d4 is not explicitly available in the
literature. However, based on the high-yielding synthesis of the unlabeled analog, a high yield
can be anticipated.

Table 2: Summary of Quantitative Data (Projected)

Parameter Value Reference

) Expected to be high
Yield [3]
(98.08% for unlabeled)

) >98% (commercially available
Purity [1]
standard)

| Deuterium Incorporation | To be determined by Mass Spectrometry and NMR | - |

Analytical Characterization

The successful synthesis and deuteration of Dimethyl pimelate-d4 would be confirmed
through various analytical techniques, primarily Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).

5.1. Mass Spectrometry

The mass spectrum of Dimethyl pimelate-d4 is expected to show a molecular ion peak at m/z
192.25, corresponding to the mass of the deuterated compound. This is 4 mass units higher
than the unlabeled Dimethyl pimelate (molecular weight 188.22).

5.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The proton NMR spectrum is expected to be similar to that of unlabeled Dimethyl
pimelate, with the key difference being the absence or significant reduction of signals
corresponding to the protons at the a and o' positions (C2 and C6).

e 13C NMR: The carbon NMR spectrum will show characteristic shifts for the carbonyl and
methylene carbons. The signals for the deuterated carbons (C2 and C6) may appear as
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multiplets due to C-D coupling and will have a lower intensity.

e 2H NMR: The deuterium NMR spectrum should show a signal corresponding to the
deuterium atoms at the a and o' positions.

Table 3: Predicted Analytical Data for Dimethyl pimelate-d4

Technique Expected Results
Mass Spectrometry (EI-MS) Molecular ion (M*) peak at m/z 192
1H NMR Absence of signals for a-protons

Signals for deuterated carbons will be
13C NMR _
attenuated and may show C-D coupling

| 2H NMR | Signal corresponding to the a-deuterons |

Logical Relationship of the Synthetic Process

The synthesis follows a logical progression from the starting material to the final product, as
illustrated in the diagram below.
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Caption: Logical flow of the Dimethyl pimelate-d4 synthesis.
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Conclusion

The synthesis of Dimethyl pimelate-d4 can be readily achieved through the acid-catalyzed
esterification of Pimelic acid-d4 with methanol. This method is based on a well-established,
high-yielding protocol for the non-deuterated analog. While specific quantitative and analytical
data for the deuterated compound require experimental determination, this guide provides a
robust framework for its preparation and characterization, serving as a valuable resource for
researchers in drug development and related scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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